6-Fluoro-5-hydroxy-4-nitro-hexanoic acid dimethylamide

• Molecular Formula: C8H15FN2O4
• Molecular Weight: 222.21 g/mol
• IUPAC Name: 6-fluoro-5-hydroxy-N,N-dimethyl-4-nitrohexanamide
• InChI: InChI=1S/C8H15FN2O4/c1-10(2)8(13)4-3-6(11(14)15)7(12)5-9/h6-7,12H,3-5H2,1-2H3
• InChI Key: CWLKBESAGBHMJB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC(C(CF)O)[N+](=O)[O-]

Description

6-Fluoro-5-hydroxy-4-nitro-hexanoic acid dimethylamide is a useful research compound. Its molecular formula is C8H15FN2O4 and its molecular weight is 222.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (−78° C.) solution of oxalyl chloride (0.9 ml, 9.63 mmol) in anhydrous dichloromethane (5 ml) was added anhydrous DMSO (1.4 ml, 19.38 mmol) dropwise and the reaction mixture was stirred for 15 min. A solution of 2-fluoroethanol (0.44 mL, 7.5 mmol) in dichloromethane (2 ml) was slowly added into the reaction flask. The reaction mixture was stirred for 15 min, then it was diluted with dichloromethane (60 ml), followed by addition of dry Et3N (4.4 ml, 31.25 mmol). The reaction mixture was stirred for 15 min, then warmed to 0° C. and stirred at 0° C. for 2 h. To the reaction mixture was added a solution of N,N-dimethyl-4-nitro-butyramide (0.99 g, 6.25 mmol) in CH2Cl2 (5 ml). The reaction mixture was stirred at 0° C. for 3 h and then stirred at room temperature overnight. The mixture was concentrated and extracted with ethyl acetate. The organic layer were dried and evaporated. The residue was purified by silica gel (CH2Cl2/EtOAc=1:3) to give 1.23 g (89%) of the titled product as a colorless viscous oil. 1H NMR (CDCl3): 4.98 (bs, 1H), 4.81-4.72 (m, 1H), 4.70-4.61 (m, 1H), 4.59-4.37 (m, 1H), 4.33-4.18 (m, 1H), 3.02-2.98 (m, 3H), 2.94-2.93 (m, 3H), 2.46-2.22 (m, 4H).